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Compound of Interest

Tetrabromorhodamine 123
Compound Name: _
bromide

Cat. No.: B12408367

Technical Support Center:
Tetrabromorhodamine 123 Bromide

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability, storage, and use of
Tetrabromorhodamine 123 bromide (TBRB) stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Tetrabromorhodamine 123 bromide
(TBRB) stock solutions?

Al: It is recommended to dissolve Tetrabromorhodamine 123 bromide in high-quality,
anhydrous dimethyl sulfoxide (DMSO) to prepare a stock solution.[1] A concentration of 10 mM
in DMSO is a commonly cited starting point.[1]

Q2: How should | store the solid Tetrabromorhodamine 123 bromide and its stock solutions?

A2: Solid TBRB should be stored at 4°C and protected from light.[2] Once dissolved in a
solvent like DMSO, the stock solution should be stored at -20°C or -80°C for long-term stability
and must be protected from light and moisture.[2]

Q3: What is the expected shelf life of a TBRB stock solution?
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A3: While specific long-term stability data for TBRB stock solutions is not extensively
documented, it is recommended to use the stock solution within six months when stored
properly at -20°C or below and protected from light. For best results, aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Q4: Can | store the TBRB stock solution at 4°C?

A4: Short-term storage of a TBRB stock solution at 4°C (for a few days) is generally
acceptable, but for long-term storage, -20°C or -80°C is strongly recommended to minimize
degradation.

Q5: Is Tetrabromorhodamine 123 bromide light-sensitive?

A5: Yes, TBRB is a photosensitizer and is sensitive to light, especially when in solution.[2][3] It
is crucial to protect both the solid compound and its solutions from light exposure by using
amber vials or by wrapping containers in aluminum foil. All experimental steps involving TBRB
should be performed with minimal light exposure.

Stability and Storage Summary

Parameter Solid Compound Stock Solution (in DMSO)
Storage Temperature 4°C[2] -20°C or -80°C (long-term)|[2]
Light Protection Required Critical
] ] ) Yes, to avoid freeze-thaw
Recommended Aliquoting Not applicable
cycles
) ) Refer to manufacturer's Up to 6 months
Typical Shelf Life o
specifications (recommended)
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Issue

Possible Cause

Recommended Solution

Precipitation in stock solution

upon thawing

The solution was not allowed
to fully come to room

temperature before opening

the vial, causing condensation.

The solubility limit may have

been exceeded.

Warm the vial to room
temperature and vortex
thoroughly to redissolve the
precipitate. If precipitation
persists, briefly sonicate the
solution. Ensure the initial
stock concentration is not too
high.

Weak or no fluorescent signal

Insufficient dye concentration
or incubation time. Loss of
mitochondrial membrane
potential in cells.
Photobleaching.

Optimize the working
concentration of TBRB and the
incubation time for your
specific cell type. Use a
positive control (e.g., healthy,
actively respiring cells) and a
negative control (e.g., cells
treated with a mitochondrial
membrane potential disruptor
like CCCP). Minimize light

exposure during imaging.

High background fluorescence

Dye concentration is too high.
Inadequate washing after

staining.

Titrate the TBRB working
concentration to find the
optimal signal-to-noise ratio.
Ensure thorough washing with
an appropriate buffer after
incubation to remove excess

dye.

Inconsistent staining between

experiments

Variability in stock solution
concentration due to improper
storage or handling.
Inconsistent cell health or
density.

Use freshly prepared working
solutions for each experiment.
Ensure consistent cell culture
conditions and passage
numbers.

Rapid photobleaching during

imaging

Excessive exposure to

excitation light.

Reduce the intensity and
duration of the excitation light.

Use an anti-fade mounting
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medium if applicable for fixed

cells.

Experimental Protocols
Preparation of a 10 mM Tetrabromorhodamine 123
Bromide Stock Solution

 Allow the vial of solid Tetrabromorhodamine 123 bromide to equilibrate to room
temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM
concentration (Molecular Weight: 740.86 g/mol ).

Vortex the solution thoroughly until all the solid has dissolved.

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -20°C or -80°C.

Mitochondrial Staining Protocol for Fluorescence
Microscopy

o Culture cells on glass-bottom dishes or coverslips to the desired confluency.

» Prepare a fresh working solution of TBRB by diluting the 10 mM stock solution in a serum-
free medium or an appropriate buffer (e.g., HBSS) to the desired final concentration (typically
in the range of 100 nM to 1 uM; this should be optimized for your cell type).

» Remove the culture medium from the cells and wash once with a pre-warmed buffer.

» Add the TBRB working solution to the cells and incubate for 15-30 minutes at 37°C,
protected from light.

» Remove the staining solution and wash the cells two to three times with a pre-warmed buffer.

¢ Add fresh, pre-warmed medium or buffer to the cells.
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+ Image the cells immediately using a fluorescence microscope with appropriate filter sets
(Excitation/Emission ~524/550 nm).[2]

Visualizations
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Troubleshooting Workflow for TBRB Staining

Weak or No Fluorescent Signal

Are cells healthy and respiring?
Is the TBRB working solution freshly prepared? US?Hzgfgﬂ;ecgﬁ:)trOI

Use Negative Control
(e.g., CCCP-treated cells)

Prepare fresh working solution

Optimize TBRB Concentration
(e.g., 100 nM - 1 uM)

Optimize Incubation Time
(e.g., 15 - 45 min)

Are microscope settings correct?
(Excitation/Emission filters, exposure)

Adjust Microscope Settings

Successful Staining

Click to download full resolution via product page

Caption: Troubleshooting workflow for weak or no TBRB staining signal.
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TBRB Stock Solution Preparation and Usage Workflow

Stock Solution Preparation

Solid TBRB

Dissolve in Anhydrous DMSO
(to 10 mM)

Aliquot into single-use tubes

Store at -20°C / -80°C
(Protect from light)

Experiméntal Use

Thaw one aliquot

Dilute to working concentration
in pre-warmed buffer

Incubate with cells
(15-30 min, 37°C)

Wash cells 2-3 times

Image with fluorescence microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrabromorhodamine-123-bromide-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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